Cas no 222622-96-0 (Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-)
222622-96-0 structure
Product Name:Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-
CAS No:222622-96-0
MF:C15H14Br2O2
MW:386.078463077545
CID:1407616
PubChem ID:12062736
Update Time:2025-04-20
Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)-
- 1-bromo-2-(bromomethyl)-4-methoxy-5-phenylmethoxybenzene
- DTXSID20476723
- HHYLHSWRJNEKRY-UHFFFAOYSA-N
- SCHEMBL4984703
- 5-(benzyloxy)-1-bromo-2-(bromomethyl)-4-methoxybenzene
- 222622-96-0
-
- Inchi: 1S/C15H14Br2O2/c1-18-14-7-12(9-16)13(17)8-15(14)19-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3
- InChI Key: HHYLHSWRJNEKRY-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1CBr)OC)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 383.93602
- Monoisotopic Mass: 383.93605g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.6
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
Benzene, 1-bromo-2-(bromomethyl)-4-methoxy-5-(phenylmethoxy)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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